Cas no 168276-95-7 (4,6-DIETHOXY-2-PYRIMIDINEMETHANOL)
168276-95-7 structure
Product Name:4,6-DIETHOXY-2-PYRIMIDINEMETHANOL
CAS No:168276-95-7
MF:C9H14N2O3
MW:198.219062328339
CID:2118436
Update Time:2023-11-19
4,6-DIETHOXY-2-PYRIMIDINEMETHANOL Chemical and Physical Properties
Names and Identifiers
-
- 4,6-diethoxy-2-Pyrimidinemethanol
- (4,6-diethoxypyrimidin-2-yl)methanol
- CID 77174785
- 2-Pyrimidinemethanol, 4,6-diethoxy-
- 4,6-DIETHOXY-2-PYRIMIDINEMETHANOL
-
- Inchi: 1S/C9H14N2O3/c1-3-13-8-5-9(14-4-2)11-7(6-12)10-8/h5,12H,3-4,6H2,1-2H3
- InChI Key: SSYPEWKENASPAS-UHFFFAOYSA-N
- SMILES: O(CC)C1C=C(N=C(CO)N=1)OCC
Computed Properties
- Exact Mass: 198.1
- Monoisotopic Mass: 198.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.5
Experimental Properties
- Density: 1.161±0.06 g/cm3(Predicted)
- Boiling Point: 320.0±32.0 °C(Predicted)
- pka: 13.13±0.10(Predicted)
4,6-DIETHOXY-2-PYRIMIDINEMETHANOL Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
168276-95-7 (4,6-DIETHOXY-2-PYRIMIDINEMETHANOL) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk